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These application notes provide a comprehensive overview of the experimental setup for the catalytic
oxidation of ammonia over platinum, a cornerstone reaction in industrial chemistry, notably as the primary
step in the Ostwald process for nitric acid production.[1] This document outlines the necessary apparatus,
catalyst preparation, experimental procedures, and analytical methods for the resulting products.

Overview of the Experimental Setup

The catalytic oxidation of ammonia over platinum is a heterogeneous catalytic process where gaseous
ammonia and an oxidizing agent, typically air or oxygen, react on the surface of a platinum catalyst at
elevated temperatures.[2] The primary products of this reaction are nitric oxide (NO) and water, with
nitrogen (N2) and nitrous oxide (N20) as potential byproducts. The overall reaction is highly exothermic.

A typical laboratory-scale experimental setup consists of a gas delivery system, a reactor containing the
platinum catalyst, a heating mechanism, and an analytical system to quantify the reaction products.

Experimental Workflow Diagram
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Caption: General experimental workflow for ammonia oxidation.
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Catalyst Preparation and Characterization

The catalyst is a critical component of the experimental setup. While platinum is the primary active metal, it
is often alloyed with other platinum group metals, such as rhodium, to enhance its stability and selectivity.
The physical form of the catalyst can vary, with platinum wires or gauzes being common in industrial
applications.[2][3] For laboratory studies, platinum can be supported on a high-surface-area material like

quartz wool.

Protocol for Platinum Catalyst Preparation on Quartz Wool

This protocol describes the preparation of a platinum catalyst on a quartz wool support via chemical
reduction.

Materials:

¢ Platinum sheet or wire

+ Concentrated nitric acid

« Concentrated hydrochloric acid

e Sodium chloride

e Ascorbic acid

e Quartz wool

¢ Deionized water

Procedure:

e Preparation of Sodium Hexachloroplatinate:

o Dissolve a known quantity of platinum in aqua regia (a mixture of one part concentrated nitric acid and
three parts concentrated hydrochloric acid) by heating the mixture.[4]

o Once the platinum is dissolved, carefully evaporate the solution to a syrupy consistency to remove
excess nitric acid. This step can be repeated after adding concentrated hydrochloric acid to ensure all
nitrogen oxides are expelled.[4]

o Dissolve the resulting chloroplatinic acid in a minimal amount of water and add a stoichiometric
amount of sodium chloride to precipitate sodium hexachloroplatinate.
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o Deposition of Platinum on Quartz Wool:

o

Dissolve the prepared sodium hexachloroplatinate in deionized water.
o Add a pre-weighed amount of cleaned quartz wool to this solution.

o Introduce a solution of ascorbic acid (a reducing agent) to the mixture. Fine black particles of
elemental platinum will precipitate onto the surface of the quartz wool.[4]

o Allow the mixture to stand to ensure complete deposition.

o Wash the platinum-coated quartz wool thoroughly with deionized water to remove any residual ions
and then dry it in an oven.

Experimental Protocols
Protocol for Catalytic Ammonia Oxidation in a Flow Reactor

This protocol details the procedure for conducting ammonia oxidation over a prepared platinum catalyst in a
continuous flow reactor system.

Apparatus:

» Gas cylinders with regulators for ammonia and air/oxygen

+ Mass flow controllers (MFCs) for precise gas flow rate management

e A quartz tube reactor

e Aprogrammable tube furnace

¢ A condenser to cool the product stream

* Agas analysis system (e.g., Gas Chromatograph or FTIR spectrometer)
+ A wet scrubber for unreacted ammonia and nitrogen oxides

Procedure:

¢ System Preparation:

o Load the prepared platinum catalyst into the center of the quartz tube reactor.
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o Assemble the reactor within the tube furnace and connect the gas inlet and outlet lines.

o Leak-test the entire system.

« Catalyst Activation and Pre-heating:

o Purge the system with an inert gas (e.qg., nitrogen) while slowly heating the furnace to the desired
reaction temperature. In industrial settings, the catalyst is pre-heated to at least 250°C to initiate the
reaction in a high-temperature diffusional regime.[3]

+ Reaction Initiation:
o Once the desired temperature is reached and stable, stop the inert gas flow.

o Introduce the reactant gas mixture (ammonia and air/oxygen) at the desired flow rates, controlled by
the MFCs. A typical industrial process involves passing an ammonia-air mixture over the catalyst at
temperatures ranging from 650 to 1000°C.[2]

+ Data Collection:
o Allow the reaction to reach a steady state.

o Analyze the composition of the effluent gas stream using the gas analyzer to determine the
concentrations of reactants (NHs, Oz2) and products (NO, N20, N2).

¢ Shutdown:
o Stop the flow of reactant gases and purge the system with an inert gas.
o Allow the furnace to cool down to room temperature.

Analytical Methods

Accurate quantification of reactants and products is crucial for evaluating catalyst performance. A variety of
analytical techniques can be employed.
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Analyte

Analytical Method(s)

Principle

Ammonia (NHs)

Spectrophotometry (Indophenol
Blue Method)[5]

Ammonia reacts with phenol and
hypochlorite in an alkaline solution
to form a blue-colored indophenol
complex, the absorbance of which
is proportional to the ammonia

concentration.[5]

lon-Selective Electrode (ISE)[6]

An electrode sensitive to the
concentration of ammonium ions in

a solution.

Titration[6]

After distillation and trapping in an
acidic solution, the ammonia is

quantified by titration.

Nitric Oxide (NO) & Nitrogen
Dioxide (NO2)

Spectrophotometry[7]

A spectrophotometric procedure
can be used for the simultaneous
determination of ammonia, NO,

and NOz in the reaction products.

(7]

Chemiluminescence

The reaction of NO with ozone
produces light, the intensity of
which is proportional to the NO
concentration. NO2 can be
measured after conversion to NO.

Gas Chromatography (GC)

Separates components of the gas
mixture, which are then quantified
by a suitable detector (e.g.,
Thermal Conductivity Detector).

Data Presentation

The performance of the platinum catalyst is typically evaluated based on ammonia conversion and

selectivity towards the desired product (usually NO).

Ammonia Conversion (%): ngcontent-ng-c4139270029=

inserted display">

_nghost-ng-c4115135284="" class="ng-star-
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Parameter Value/Range Reference
Catalyst Platinum-Rhodium alloy gauze [8]
Temperature 650 - 1000 °C [2]
Pressure 1-12 bar [2][8]
Ammonia in Air Mixture 10% (vol.) [8]

Catalyst Pre-heating Temperature >250°C [3]

Signaling Pathways and Logical Relationships

The reaction mechanism of ammonia oxidation on a platinum surface is complex and involves several
adsorbed intermediates. The process begins with the adsorption of ammonia and oxygen onto the platinum
surface.

Simplified Reaction Pathway
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Caption: Simplified pathway for ammonia oxidation on platinum.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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